Cas no 2137870-66-5 (1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-[(1-methylethyl)sulfonyl]-)

• Product Name: 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-[(1-methylethyl)sulfonyl]-
• CAS No: 2137870-66-5
• MF: C₁₂H₂₄N₂O₃S
• MW: 276.395562171936
• CID: 5298778
• Update Time: 2025-06-08

1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-[(1-methylethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-[(1-methylethyl)sulfonyl]-

• Inchi： 1S/C12H24N2O3S/c1-10(2)18(15,16)14-7-8-17-12(9-14)5-3-11(13)4-6-12/h10-11H,3-9,13H2,1-2H3
• InChI Key： LWWPTYNJIBVOEX-UHFFFAOYSA-N
• SMILES： O1C2(CCC(N)CC2)CN(S(C(C)C)(=O)=O)CC1

Additional information on 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-[(1-methylethyl)sulfonyl]-

1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-[(1-methylethyl)sulfonyl]- (CAS No. 2137870-66-5): A Comprehensive Overview

1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-[(1-methylethyl)sulfonyl]- (CAS No. 2137870-66-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, exhibits promising biological activities and potential therapeutic applications. This comprehensive overview delves into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties: The compound 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-[(1-methylethyl)sulfonyl]- (CAS No. 2137870-66-5) is a spirocyclic amine with a molecular formula of C₁₆H₃₀N₂O₃S and a molecular weight of 322.48 g/mol. The presence of the spirocyclic ring system, an ether linkage, and a sulfonyl group imparts unique chemical properties to this molecule. The spirocyclic structure provides rigidity and conformational stability, which can enhance the compound's binding affinity to specific biological targets. The ether linkage and sulfonyl group contribute to the molecule's polarity and solubility characteristics.

Synthesis Methods: The synthesis of 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-[(1-methylethyl)sulfonyl]- has been extensively studied in recent years. One of the most common approaches involves the reaction of an appropriate spirocyclic amine precursor with an alkyl sulfonyl chloride in the presence of a base such as triethylamine or pyridine. This method yields high purity products with good yields. Another approach involves the intramolecular cyclization of a linear precursor followed by functional group modifications to introduce the desired substituents.

Biological Activities: Research on 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-[(1-methylethyl)sulfonyl]- has revealed its potential as a modulator of various biological processes. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. Additionally, preliminary data suggest that it may have neuroprotective effects, which could be beneficial in neurodegenerative disorders such as Alzheimer's disease.

Clinical Applications: The therapeutic potential of 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-[(1-methylethyl)sulfonyl]- is currently being explored in preclinical studies. Early results indicate that it may be effective in reducing inflammation and pain without significant side effects. Clinical trials are underway to further evaluate its safety and efficacy in human subjects. These trials aim to establish optimal dosing regimens and identify any potential adverse reactions.

Mechanism of Action: The mechanism by which 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-[(1-methylethyl)sulfonyl]- exerts its biological effects is not yet fully understood. However, recent studies suggest that it may act by modulating the activity of specific enzymes or receptors involved in inflammatory pathways. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Further research is needed to elucidate the exact molecular targets and signaling pathways involved.

Toxicity and Safety: Toxicity studies on 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-[(1-methylethyl)sulfonyl]- have indicated that it has a favorable safety profile at therapeutic doses. Animal studies have shown no significant toxicity at doses up to several times higher than those required for therapeutic effects. However, as with any new drug candidate, comprehensive toxicity assessments are essential before advancing to clinical trials.

FUTURE DIRECTIONS: The future research on 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4[(1-methylethyl)sulfonyl]- is likely to focus on optimizing its pharmacological properties for specific therapeutic applications. This may involve structural modifications to enhance potency or improve pharmacokinetic parameters such as bioavailability and half-life. Additionally, efforts will be directed towards identifying new indications for this compound beyond its current focus on pain management and inflammation.

In conclusion, 1-Oxa-4-azaspiro[5.5]undecan-9-am ine, 4-( (1-methylethyl)sulfonyl)- strong > (CAS No . 2137870 -66 -5) represents a promising lead compound in medicinal chemistry with diverse biological activities . Its unique chemical structure , combined with favorable pharmacological properties , positions it as a valuable candidate for further development in pharmaceutical research . Ongoing studies will continue to uncover new insights into its mechanisms of action , safety profile , and potential clinical applications . p >